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Compound of Interest

Compound Name: (4-Fluorophenyl)methanol-d4

Cat. No.: B15554259

Get Quote

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) is currently available for (4-
Fluorophenyl)methanol-d4 (CAS No. 93111-26-3). The following information is compiled from

data on the non-deuterated analogue, (4-Fluorophenyl)methanol (CAS No. 459-56-3), and

general safety principles for handling deuterated compounds. This guide is intended for

researchers, scientists, and drug development professionals and should be used as a

supplementary resource to standard laboratory safety practices.

This technical guide provides an in-depth overview of the material safety data for (4-
Fluorophenyl)methanol-d4, extrapolated from its non-deuterated counterpart and general

knowledge of deuterated compounds. The replacement of hydrogen with deuterium is not

expected to alter the chemical hazards significantly, though it can affect metabolic pathways

and reaction kinetics.

Core Safety and Handling Principles
While deuterium itself is non-radioactive and generally considered safe, the toxicological

properties of a deuterated compound are primarily determined by the parent molecule.

Therefore, (4-Fluorophenyl)methanol-d4 should be handled with the same precautions as (4-

Fluorophenyl)methanol. The primary challenge in handling deuterated compounds is their
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hygroscopic nature, which can lead to isotopic dilution through hydrogen-deuterium exchange

with atmospheric moisture.

Quantitative Safety Data
The following tables summarize the available quantitative data for the non-deuterated

analogue, (4-Fluorophenyl)methanol. This data should be considered indicative for the

deuterated form.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 459-56-3 (non-deuterated)

Molecular Formula C₇H₃D₄FO

Molecular Weight 130.15 g/mol (calculated for d4)

Appearance Clear, colorless liquid[1]

Melting Point 22 - 23 °C[1]

Boiling Point

Not explicitly stated, but related compounds

have boiling points around 104-105 °C at

reduced pressure.[2]

Flash Point 90 °C[1][2]

Solubility Slightly soluble in water.[1]

Table 2: Toxicological Data (Extrapolated)

Endpoint Value Species

LD50 (Oral) Data not available -

LD50 (Dermal) Data not available -

LC50 (Inhalation) Data not available -
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Note: The toxicological properties have not been fully investigated for the non-deuterated

analogue.[3] Standard practice dictates treating substances of unknown toxicity with a high

degree of caution.

Hazard Identification and Precautionary Measures
Based on information for analogous compounds, the following hazard and precautionary

statements are likely applicable.

Table 3: Hazard and Precautionary Statements

Type Statement

Hazard Statements
Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling. Use only outdoors or

in a well-ventilated area. Wear protective

gloves/protective clothing/eye protection/face

protection.

Experimental Protocols
Detailed experimental protocols for safety testing of (4-Fluorophenyl)methanol-d4 are not

available. However, general protocols for assessing the safety of new chemical entities are

well-established. These typically involve:

Acute Toxicity Studies: To determine the short-term adverse effects of a single high dose,

typically including oral, dermal, and inhalation routes.

Genotoxicity Assays: To assess the potential for the compound to cause genetic mutations.

Repeated Dose Toxicity Studies: To evaluate the effects of long-term or repeated exposure.

Visualizing Safety Procedures
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The following diagrams illustrate key safety workflows for handling deuterated compounds like

(4-Fluorophenyl)methanol-d4.
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General Handling Workflow for (4-Fluorophenyl)methanol-d4

Preparation

Handling

Storage & Waste

Start

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Fume Hood

Weigh Solid or
Measure Liquid

Proceed with caution

Transfer to Reaction Vessel

Store in Tightly Sealed
Container under Inert Gas

After use

Dispose of Waste in
Designated Container

End
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First Aid Measures for Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and water
for at least 15 minutes.

Rinse with water for at least 15 minutes.
Seek medical attention.

Move to fresh air.
If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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